(3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone

• IUPAC Name: (3-ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C13H20N2O2S/c1-3-18-11-6-4-5-7-15(9-11)13(16)12-8-10(2)14-17-12/h8,11H,3-7,9H2,1-2H3
• InChI Key: ZTGROYFYRNFJNH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1CCCCN(C1)C(=O)C2=CC(=NO2)C
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

(3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the azepane family and has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of (3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone is not fully understood. However, it is believed that this compound exerts its pharmacological effects through the modulation of the GABAergic system. It has been reported to enhance the activity of GABA receptors, which results in an increase in GABAergic neurotransmission. This, in turn, leads to the inhibition of neuronal excitability and the promotion of sedation and anxiolysis.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been reported to reduce anxiety-like behavior in animal models, as well as to produce anticonvulsant and sedative effects. In addition, this compound has been shown to modulate the levels of various neurotransmitters, including GABA, glutamate, and serotonin.

Advantages and Limitations for Lab Experiments

The advantages of using (3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone in lab experiments include its high potency and selectivity for GABA receptors. In addition, this compound has been shown to be well-tolerated in animal models, with a low incidence of side effects. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

The potential therapeutic applications of (3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone are vast, and there are many future directions for research in this area. One possible direction is the development of more selective and potent compounds that target specific subtypes of GABA receptors. Another direction is the investigation of the long-term effects of this compound on brain function and behavior. Finally, the use of this compound in combination with other drugs may lead to the development of more effective treatments for anxiety disorders, depression, and epilepsy.

Synthesis Methods

The synthesis of (3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has been reported in the literature through various methods. One of the most commonly used methods involves the reaction of 3-ethylthio-1H-azepine with 3-methyl-5-(chloromethyl)oxazole in the presence of a base. This method yields the desired compound with a high yield and purity.

Scientific Research Applications

(3-Ethylsulfanylazepan-1-yl)-(3-methyl-1,2-oxazol-5-yl)methanone has been extensively studied for its potential therapeutic applications. It has been reported to possess anticonvulsant, anxiolytic, and sedative properties. In addition, this compound has shown promising results in the treatment of anxiety disorders, depression, and epilepsy.